Cas no 61172-35-8 (Benzene, 1-(1-chloroethenyl)-3,5-dimethyl-)

• Product Name: Benzene, 1-(1-chloroethenyl)-3,5-dimethyl-
• CAS No: 61172-35-8
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• CID: 489710
• PubChem ID: 71398676
• Update Time: 2025-04-19

Benzene, 1-(1-chloroethenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloroethenyl)-3,5-dimethyl-
• 1-(1-chloroethenyl)-3,5-dimethylbenzene
• 61172-35-8
• DTXSID80820086
• SCHEMBL17424935

• Inchi： 1S/C10H11Cl/c1-7-4-8(2)6-10(5-7)9(3)11/h4-6H,3H2,1-2H3
• InChI Key： NGKQVGFBUWVLFY-UHFFFAOYSA-N
• SMILES： ClC(=C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 166.05503
• Monoisotopic Mass: 166.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes